Cas no 1000980-60-8 (Ceftazidime Impurity A)

Ceftazidime Impurity A structure
Ceftazidime Impurity A structure
Product Name:Ceftazidime Impurity A
CAS No:1000980-60-8
MF:C22H22N6O7S2
MW:546.58
CID:1063893
PubChem ID:23659635
Update Time:2025-04-24

Ceftazidime Impurity A Chemical and Physical Properties

Names and Identifiers

    • ?2-Ceftazidime
    • 2-Ceftazidime
    • (6R,7R)-7-[2-(2-amino-4-thiazolyl)-2-(Z)-(2,2-dimethylacetoxyimino)acetamido]-3-[(pyridinium)methyl]-2-cephem-4-carboxylate
    • ∆2-Ceftazidime
    • (2RS,6R,7R)-7-[[(2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-[(1-CARBOXY-1-METHYLETHOXY)IMINO]ACETYL]AMINO]-8-OXO-3-[(1-PYRIDINIO)METHYL]-5-THIA-1-AZABICYCLO[4.2.0]OCT-3-ENE-2-CARBOXYLATE (Δ-2-CEFTAZIDIME)
    • CEFTAZIDIME IMPURITY A
    • Ceftazidime EP Impurity A
    • 1-[[(6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-[(1-carboxy-1-methylethoxy)imino]acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-en-3-yl]methyl]pyridinium inner salt
    • a2-Ceftazidime (>80%)
    • A898827
    • CEFTAZIDIME IMPURITY A [EP IMPURITY]
    • (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(((2-carboxypropan-2-yl)oxy)imino)acetamido)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
    • (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(2-carboxypropan-2-yloxyimino)acetyl]amino]-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate
    • CS-0166370
    • (2RS,6R,7R)-7-(((2Z)-2-(2-AMINOTHIAZOL-4-YL)-2-((1-CARBOXY-1-METHYLETHOXY)IMINO)ACETYL)AMINO)-8-OXO-3-((PYRIDIN-1-IUM-1-YL)METHYL)-5-THIA-1-AZABICYCLO(4.2.0)OCT-3-ENE-2-CARBOXYLATE
    • AKOS025394532
    • 97OBN5O836
    • 217796-42-4
    • UNII-97OBN5O836
    • .DELTA.-2-CEFTAZIDIME, (+/-)-
    • .DELTA.-2-CEFTAZIDIME
    • Delta 2-Ceftazidime
    • CEFTAZIDIME DELTA-3-ISOMER [USP-RS]
    • 1000980-60-8
    • (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-2-(((2-carboxypropan-2-yl)oxy)imino)acetamido)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylate (Ceftazidime Impurity
    • delta-2-Ceftazidime
    • PYRIDINIUM, 1-(((6R,7R)-7-(((2Z)-2-(2-AMINO-4-THIAZOLYL)-2-((1-CARBOXY-1-METHYLETHOXY)IMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-3-EN-3-YL)METHYL)-, INNER SALT
    • CEFTAZIDIME PENTAHYDRATE IMPURITY A [EP IMPURITY]
    • CEFTAZIDIME DELTA-3-ISOMER (USP-RS)
    • CEFTAZIDIME PENTAHYDRATE IMPURITY A (EP IMPURITY)
    • CEFTAZIDIME IMPURITY A (EP IMPURITY)
    • DELTA-2-CEFTAZIDIME, (+/-)-
    • DTXCID6065426
    • DTXSID60142935
    • Ceftazidime Impurity A
    • Inchi: 1S/C22H22N6O7S2/c1-22(2,20(33)34)35-26-13(12-10-37-21(23)24-12)16(29)25-14-17(30)28-15(19(31)32)11(9-36-18(14)28)8-27-6-4-3-5-7-27/h3-7,9-10,14-15,18H,8H2,1-2H3,(H4-,23,24,25,29,31,32,33,34)/b26-13-/t14-,15?,18-/m1/s1
    • InChI Key: LRKHKETXQNDOKF-YTAHGSIGSA-N
    • SMILES: S1C=C(C[N+]2C=CC=CC=2)C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC(C(=O)O)(C)C)=O)=O

Computed Properties

  • Exact Mass: 546.099139g/mol
  • Monoisotopic Mass: 546.099139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 8
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 546.6g/mol
  • XLogP3: 1.7
  • Topological Polar Surface Area: 245Ų

Ceftazidime Impurity A Pricemore >>

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